Cas no 315676-44-9 (2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• CAS No: 315676-44-9
• MF: C₁₇H₁₅ClN₂OS₂
• MW: 362.896800279617
• CID: 6220030
• PubChem ID: 1186697
• Update Time: 2025-05-19

2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• Z19728370
• 315676-44-9
• F0863-0642
• 2-((4-chlorophenyl)thio)-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)acetamide
• 2-[(4-chlorophenyl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• MFCD02328860
• AKOS001052160

• Inchi： 1S/C17H15ClN2OS2/c18-11-5-7-12(8-6-11)22-10-16(21)20-17-14(9-19)13-3-1-2-4-15(13)23-17/h5-8H,1-4,10H2,(H,20,21)
• InChI Key： ATSZEYDDEBTYNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(NC1=C(C#N)C2=C(CCCC2)S1)=O

Computed Properties

• Exact Mass: 362.0314331g/mol
• Monoisotopic Mass: 362.0314331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

Introduction to Compound with CAS No. 315676-44-9 and Product Name: 2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

The compound with the CAS number 315676-44-9 and the product name 2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties within its structure makes it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure lies a benzothiophene core, which is a well-documented scaffold in medicinal chemistry. Benzothiophenes are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound, particularly the 4-chlorophenylsulfanyl group and the 3-cyano substituent on the tetrahydrobenzothiophene ring, contributes to its unique chemical properties and biological potential.

The acetamide moiety in the molecule further enhances its pharmacological profile. Acetamides are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and receptor binding. In this context, the N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide portion of the compound suggests a potential interaction with biological targets that are sensitive to acetamide derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high accuracy. Studies using molecular docking simulations have shown that this molecule may interact with various protein targets, including kinases and transcription factors. These interactions could potentially lead to therapeutic effects in conditions such as cancer and inflammation.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Preliminary results indicate that it exhibits significant inhibitory activity against certain enzymes implicated in disease pathways. For instance, its ability to inhibit kinase enzymes has been observed in cell-based assays, suggesting a potential role in oncology research. Additionally, its interaction with other biological targets may contribute to its therapeutic efficacy.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The multi-step synthesis involves sophisticated techniques such as cross-coupling reactions and cyclization processes. These synthetic strategies not only highlight the synthetic prowess of modern chemistry but also open avenues for further structural optimization.

One of the most intriguing aspects of this compound is its potential for drug development. The combination of a benzothiophene core with functional groups like 4-chlorophenylsulfanyl and 3-cyano creates a versatile scaffold that can be modified to enhance potency and selectivity. This flexibility is crucial for developing novel therapeutics that can overcome existing challenges in drug resistance.

Current research is focused on exploring the mechanism of action of this compound in greater detail. Understanding how it interacts with biological systems at the molecular level is essential for optimizing its therapeutic potential. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the precise binding mode of this molecule with its target proteins.

The implications of these findings extend beyond basic research. The development of new drugs is a complex process that requires extensive testing and validation. However, compounds like this one provide valuable starting points for drug discovery pipelines. By leveraging computational tools and experimental techniques, researchers can accelerate the identification of promising candidates for further development.

In conclusion, the compound with CAS number 315676-44-9 and product name 2-(4-chlorophenyl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structure and promising biological activities make it a compelling subject for further investigation. As research continues to uncover new insights into its pharmacological properties, it holds promise for contributing to advancements in medicine.